Cas no 78395-05-8 (5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid)

• Product Name: 5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid
• CAS No: 78395-05-8
• MF: C₆H₅IO₂S₂
• MW: 300.137171506882
• CID: 4817299
• Update Time: 2025-06-07

5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-(methylthio)thiophene-3-carboxylic acid
• 5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid

• Inchi： 1S/C6H5IO2S2/c1-10-6-3(5(8)9)2-4(7)11-6/h2H,1H3,(H,8,9)
• InChI Key： NZGDWNXWRARBSE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(SC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 2.7
• Topological Polar Surface Area: 90.8

Additional information on 5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid

5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid (CAS No. 78395-05-8)

5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid, with the CAS registry number 78395-05-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and diverse applications. The structure of this compound features a thiophene ring substituted with an iodo group at position 5, a methylthio group at position 2, and a carboxylic acid group at position 3. These substituents contribute to its distinctive chemical behavior and reactivity.

The synthesis of 5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid typically involves multi-step organic synthesis strategies. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various approaches, including coupling reactions, oxidation processes, and selective substitution reactions, to optimize the synthesis pathway. The use of transition metal catalysts has been particularly beneficial in achieving high regioselectivity and stereoselectivity during these reactions.

In terms of chemical properties, this compound exhibits a strong absorption in the visible region due to its conjugated thiophene system. This characteristic makes it a promising candidate for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating 5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid into polymer blends can significantly enhance the charge transport properties of the resulting materials.

The biological activity of this compound has also been extensively studied. It has shown potential as a lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been highlighted in recent research.

One of the most intriguing aspects of 5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid is its versatility in chemical transformations. The presence of both an iodo group and a carboxylic acid group allows for further functionalization through various coupling reactions, such as Suzuki-Miyaura cross-coupling or esterification reactions. These transformations enable the creation of derivative compounds with tailored properties for specific applications.

In conclusion, 5-Iodo-2-(methylthio)-3-thiophenecarboxylic Acid (CAS No. 78395-05-8) is a multifaceted compound with promising potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for both academic research and industrial development.